Cas no 89981-74-8 (1-(2,4-dichlorophenyl)ethan-1-amine hydrochloride)

• Product Name: 1-(2,4-dichlorophenyl)ethan-1-amine hydrochloride
• CAS No: 89981-74-8
• MF: C₈H₁₀Cl₃N
• MW: 226.530699253082
• MDL: MFCD18910957
• CID: 4774214
• PubChem ID: 51358465
• Update Time: 2026-02-26

1-(2,4-dichlorophenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dichlorophenyl)ethanamine hydrochloride
• AK130493
• (1S)-1-(2,4-dichlorophenyl)ethanamine;hydrochloride
• Benzenemethanamine, 2,4-dichloro-α-methyl-, hydrochloride (9CI)
• Benzylamine, 2,4-dichloro-α-methyl-, hydrochloride (7CI)
• 1-(2,4-Dichlorophenyl)ethan-1-amine hydrochloride
• SB80590
• BS-17923
• SB47317
• 89981-74-8
• AKOS015916997
• 1-(2,4-Dichlorophenyl)ethanaminehydrochloride
• 1-(2,4-dichlorophenyl)ethanamine;hydrochloride
• SB79923
• CS-0141512
• MFCD18910957
• D81223
• 1-(2,4-Dichlorophenyl)ethanamine HCl
• EN300-295848
• (R)-1-(2,4-Dichlorophenyl)ethan-1-amine hydrochloride
• 1-(2,4-dichlorophenyl)ethan-1-amine hydrochloride

• MDL： MFCD18910957
• Inchi： 1S/C8H9Cl2N.ClH/c1-5(11)7-3-2-6(9)4-8(7)10;/h2-5H,11H2,1H3;1H
• InChI Key： ZMGHOINUDXICQX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)N)Cl.Cl

Computed Properties

• Exact Mass: 224.987882g/mol
• Monoisotopic Mass: 224.987882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2,4-dichlorophenyl)ethan-1-amine hydrochloride

1-(2,4-Dichlorophenyl)ethanamine Hydrochloride (CAS No. 89981-74-8): A Comprehensive Overview

1-(2,4-Dichlorophenyl)ethanamine hydrochloride (CAS No. 89981-74-8) is a specialized organic compound that has garnered attention in various scientific and industrial applications. This compound, known for its unique chemical structure, is often utilized in research and development, particularly in the fields of pharmaceuticals and agrochemicals. The presence of the dichlorophenyl group and the ethylamine hydrochloride moiety makes it a versatile intermediate in synthetic chemistry.

The chemical formula of 1-(2,4-Dichlorophenyl)ethanamine hydrochloride is C₈H₉Cl₂N·HCl, and it typically appears as a white to off-white crystalline powder. Its molecular weight is approximately 220.53 g/mol. The compound is soluble in water and polar organic solvents, which enhances its utility in various chemical reactions. Researchers often explore its potential as a building block for more complex molecules, particularly those targeting specific biological pathways.

One of the key areas where 1-(2,4-Dichlorophenyl)ethanamine hydrochloride finds application is in the synthesis of pharmaceutical intermediates. Its structural features make it a valuable precursor for the development of compounds with potential therapeutic effects. For instance, it has been studied in the context of central nervous system (CNS) agents, where modifications to the ethylamine group can yield derivatives with varying biological activities. This aligns with current trends in drug discovery, where researchers are increasingly focusing on small-molecule therapeutics and targeted drug delivery systems.

In addition to pharmaceuticals, 1-(2,4-Dichlorophenyl)ethanamine hydrochloride is also explored in agrochemical research. The dichlorophenyl moiety is a common feature in many pesticides and herbicides, and this compound serves as a starting material for the synthesis of such products. With the growing demand for sustainable agriculture and eco-friendly pest control solutions, researchers are investigating how derivatives of this compound can contribute to safer and more effective agrochemical formulations.

The compound's stability under standard laboratory conditions makes it a reliable choice for synthetic chemists. It is typically stored at room temperature, away from moisture and direct sunlight, to maintain its integrity. When handling 1-(2,4-Dichlorophenyl)ethanamine hydrochloride, standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves and goggles. This ensures safe handling and minimizes potential risks associated with chemical exposure.

From a market perspective, the demand for 1-(2,4-Dichlorophenyl)ethanamine hydrochloride is driven by its applications in research and industrial processes. Suppliers often highlight its high purity and consistency, which are critical for reproducible results in synthetic chemistry. The compound is available in various quantities, ranging from small-scale laboratory batches to larger commercial volumes, catering to the needs of both academic researchers and industrial manufacturers.

Recent advancements in synthetic methodologies have further expanded the utility of 1-(2,4-Dichlorophenyl)ethanamine hydrochloride. For example, its incorporation into green chemistry protocols, where reactions are designed to minimize environmental impact, has been a topic of interest. This aligns with the broader scientific community's push toward sustainable chemical practices and reduced waste generation.

In summary, 1-(2,4-Dichlorophenyl)ethanamine hydrochloride (CAS No. 89981-74-8) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and beyond. Its unique chemical properties, combined with its role as a versatile intermediate, make it a valuable asset in modern chemical research. As the scientific community continues to explore new applications and derivatives, this compound is likely to remain a focal point in innovative synthetic strategies.